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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310

Physicochemical Properties of 5-
Hydroxyisophthalic Acid

5-Hydroxyisophthalic acid is a white to slightly yellow crystalline powder. Its key
physicochemical properties are summarized in the table below.

Property Value Reference
Molecular Formula CsHeOs [1]
Molecular Weight 182.13 g/mol [1]
_ _ 298-302 °C (with
Melting Point B [21[3][4]
decomposition)
CAS Number 618-83-7 [2]

Projected Thermal Decomposition Profile

While specific thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)
data for 5-Hydroxyisophthalic acid is not readily available, a likely decomposition profile can
be projected based on its structure and the known behavior of aromatic carboxylic acids. The
primary decomposition mechanism is expected to be decarboxylation.
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Thermogravimetric Analysis (TGA)

A TGA experiment would measure the change in mass of 5-Hydroxyisophthalic acid as a
function of temperature. The projected TGA profile would show a significant weight loss step
corresponding to the loss of two molecules of carbon dioxide (CO2).

Parameter Projected Value

Onset of Decomposition ~290-300 °C

Primary Decomposition Stage 300-350 °C

Theoretical Weight Loss (2 x CO2) ~48.3%

Residual Mass ~51.7% (corresponding to phenol)

Differential Scanning calorimetry (DSC)

A DSC analysis would measure the heat flow into or out of the sample as a function of
temperature. The DSC thermogram is expected to show a sharp endothermic peak
corresponding to the melting of the compound, immediately followed by decomposition.

Parameter Projected Observation

Melting Point (Tm) Sharp endotherm around 298-302 °C

Broad endothermic or exothermic event

Decomposition ] ) )
overlapping with melting

Proposed Thermal Decomposition Pathway

The thermal decomposition of 5-Hydroxyisophthalic acid is likely to proceed via a two-step
decarboxylation process, ultimately yielding phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermal decomposition profile of 5-Hydroxyisophthalic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057310#thermal-decomposition-profile-of-5-
hydroxyisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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